Cas no 788800-33-9 (methyl 2-(aminomethyl)-2-ethylbutanoate)

• Product Name: methyl 2-(aminomethyl)-2-ethylbutanoate
• CAS No: 788800-33-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5228977
• PubChem ID: 62596586
• Update Time: 2026-03-07

methyl 2-(aminomethyl)-2-ethylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(aminomethyl)-2-ethyl-, methyl ester
• methyl 2-(aminomethyl)-2-ethylbutanoate

• Inchi： 1S/C8H17NO2/c1-4-8(5-2,6-9)7(10)11-3/h4-6,9H2,1-3H3
• InChI Key： RXGSWSNTQIPMFS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CN)(CC)CC

Additional information on methyl 2-(aminomethyl)-2-ethylbutanoate

Methyl 2-(Aminomethyl)-2-ethylbutanoate: A Comprehensive Overview

Methyl 2-(aminomethyl)-2-ethylbutanoate (CAS No. 788800-33-9) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential therapeutic agent and as a building block in the synthesis of more complex molecules.

The molecular formula of methyl 2-(aminomethyl)-2-ethylbutanoate is C₈H₁₇NO₂, and its molecular weight is approximately 159.22 g/mol. The compound consists of a methyl ester group, an aminomethyl group, and a branched alkyl chain, which collectively contribute to its distinct chemical properties and reactivity.

In recent years, the study of methyl 2-(aminomethyl)-2-ethylbutanoate has been enriched by advancements in analytical techniques and computational methods. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the compound's structure and stability. These techniques have also facilitated the identification of potential impurities and degradation products, which is crucial for ensuring the purity and efficacy of the compound in various applications.

The biological activity of methyl 2-(aminomethyl)-2-ethylbutanoate has been a focal point of numerous research studies. Preliminary in vitro assays have demonstrated that this compound exhibits moderate to strong activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Additionally, it has shown promise in modulating specific enzymes involved in metabolic pathways, which could be leveraged for developing novel therapeutic strategies for metabolic disorders.

In the context of drug discovery, methyl 2-(aminomethyl)-2-ethylbutanoate has been explored as a lead compound for the development of new drugs. Its structural flexibility and functional groups make it an attractive candidate for chemical modifications to enhance its pharmacological properties. For instance, researchers have synthesized derivatives of this compound with improved solubility and bioavailability, which are critical factors for successful drug development.

The synthesis of methyl 2-(aminomethyl)-2-ethylbutanoate can be achieved through various routes, including the reaction of 2-aminomethyl-2-ethylbutyric acid with methanol in the presence of an acid catalyst. This process is well-documented in the literature and can be optimized to achieve high yields and purity levels. The scalability of this synthesis method makes it suitable for both laboratory-scale production and industrial applications.

Safety considerations are paramount when handling methyl 2-(aminomethyl)-2-ethylbutanoate. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The environmental impact of methyl 2-(aminomethyl)-2-ethicalbutanoate is another important aspect that has been studied. Research has shown that this compound is biodegradable under aerobic conditions, which reduces its potential for long-term environmental accumulation. However, further studies are needed to fully understand its behavior in different environmental matrices and to assess any potential ecological effects.

In conclusion, methyl 2-(aminomethyl)-2-ethicalbutanoate (CAS No. 788800-33-9) is a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.